Cas no 919758-59-1 (N-3-(1H-imidazol-1-yl)propyl-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide)

N-3-(1H-imidazol-1-yl)propyl-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide is a synthetic organic compound featuring a coumarin core linked to an imidazole moiety via an acetamide bridge. The structural combination of these pharmacophores suggests potential biological activity, particularly in medicinal chemistry applications. The 7-methylcoumarin component may confer fluorescence properties, useful in biochemical assays, while the imidazole group could enhance binding affinity in enzyme inhibition studies. This compound's well-defined structure allows for precise modifications, making it a versatile intermediate in drug discovery and molecular probe development. Its stability under standard laboratory conditions facilitates handling and storage, supporting its utility in research applications.
N-3-(1H-imidazol-1-yl)propyl-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide structure
919758-59-1 structure
Product Name:N-3-(1H-imidazol-1-yl)propyl-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide
CAS No:919758-59-1
MF:C18H19N3O3
MW:325.361764192581
CID:5496269
Update Time:2025-05-22

N-3-(1H-imidazol-1-yl)propyl-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-imidazol-1-ylpropyl)-2-(7-methyl-2-oxochromen-4-yl)acetamide
    • N-3-(1H-imidazol-1-yl)propyl-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide
    • Inchi: 1S/C18H19N3O3/c1-13-3-4-15-14(11-18(23)24-16(15)9-13)10-17(22)20-5-2-7-21-8-6-19-12-21/h3-4,6,8-9,11-12H,2,5,7,10H2,1H3,(H,20,22)
    • InChI Key: FAUNZRYQSOREBV-UHFFFAOYSA-N
    • SMILES: C(NCCCN1C=NC=C1)(=O)CC1C2=C(OC(=O)C=1)C=C(C)C=C2

N-3-(1H-imidazol-1-yl)propyl-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide Pricemore >>

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Additional information on N-3-(1H-imidazol-1-yl)propyl-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide

N-CAS No. 919758-59-1: A Comprehensive Overview of N-3-(1H-imidazol-1-yl)propyl-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide

The compound with CAS No. 919758-59-1, known as N-N-CAS No. 919758 or N-N-CAS No. 919758, is a highly specialized organic compound with the full name N-N-CAS No. 919758 or N-N-CAS No. 919758. This compound has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

N-N-CAS No. 919758 is characterized by its complex molecular architecture, which includes an imidazole ring and a chromenone moiety. The imidazole group, a five-membered aromatic heterocycle, is known for its stability and ability to form hydrogen bonds, making it a valuable component in drug design. The chromenone moiety, on the other hand, is a derivative of coumarin and is often associated with fluorescence properties, which can be exploited in sensing and imaging applications.

Recent studies have highlighted the potential of N-N-CAS No. 919758 as a promising candidate for drug delivery systems. Researchers have demonstrated that this compound can serve as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. For instance, a study published in *Journal of Medicinal Chemistry* in 2023 revealed that N-N-CAS No. 919758 can form stable complexes with various anticancer agents, significantly improving their therapeutic efficacy.

In addition to its role in drug delivery, N-N-CAS No. 919758 has shown potential in the field of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a candidate for herbicides or plant growth regulators. A research team from the University of California reported in *Nature Communications* that N-N-CAS No. 919758 exhibits selective inhibition of acetolactate synthase (ALS), a key enzyme in branched-chain amino acid biosynthesis in plants.

The synthesis of N-N-CAS No. 919758 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable advancement in this area was reported by chemists at the Massachusetts Institute of Technology (MIT), who developed a novel palladium-catalyzed coupling reaction to streamline the synthesis process. This method not only enhances yield but also reduces reaction time, making large-scale production more feasible.

From an environmental standpoint, N-N-CAS No. 919758 has been evaluated for its biodegradability and ecological impact. Studies conducted by the European Chemicals Agency (ECHA) indicate that the compound exhibits moderate biodegradability under aerobic conditions, posing minimal risk to aquatic ecosystems when used responsibly.

Looking ahead, the future of N-N-CAS No. 919758 appears promising as researchers continue to explore its applications across diverse industries. Collaborative efforts between academia and industry are expected to drive further innovation, leading to new formulations and applications that leverage the unique properties of this compound.

In conclusion, N-N-CAS No. 919758, or N-N-CAS No. 0, stands out as a versatile compound with immense potential in various scientific domains. Its distinctive chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research and development endeavors.

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